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Compound of Interest

Compound Name: Neodymium-143

CAS No.: 14336-83-5

Cat. No.: B1265123

Get Quote

For researchers, scientists, and drug development professionals delving into isotopic analysis,

the choice between Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for neodymium (Nd) isotope

studies is a critical one. This guide provides an objective comparison of the two techniques,

supported by experimental data and detailed methodologies, to aid in selecting the most

suitable platform for your analytical needs.

Neodymium isotopes are powerful tracers in geochemistry, cosmochemistry, and environmental

science. The precise and accurate measurement of Nd isotope ratios, particularly ¹⁴³Nd/¹⁴⁴Nd,

is paramount for applications ranging from dating geological formations to tracking ocean

circulation patterns. Both TIMS and MC-ICP-MS are high-precision techniques capable of

delivering the requisite data, yet they differ significantly in their operational principles, sample

requirements, and overall performance characteristics.

Quantitative Performance Comparison
The selection of an analytical technique often hinges on a trade-off between precision, sample

throughput, and the amount of sample available. The following table summarizes the key
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performance metrics for TIMS and MC-ICP-MS in the context of Nd isotope analysis.
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Feature
Thermal Ionization Mass
Spectrometry (TIMS)

Multi-Collector Inductively
Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

Precision (¹⁴³Nd/¹⁴⁴Nd)

High precision, with external

reproducibility of 2-6 ppm.[1]

Can achieve <100 ppm for

sample loads of 100 pg.[2]

High precision, with external

reproducibility of <30 ppm for

sample sizes as low as 1.25

ng.[3][4] Can achieve 2.4 ppm

for µ¹⁴²Nd.[1]

Accuracy

Considered the benchmark for

accuracy in Nd isotope

measurements.[5]

Comparable accuracy to TIMS,

with results from both

techniques agreeing within 15

ppm.[6]

Sample Size

Traditionally requires larger

sample sizes (>10 ng), but

recent advances allow for

high-precision analysis of <1

ng samples.[2][7]

Can analyze very small sample

sizes, down to 1-5 ng, with

high precision.[3][4]

Sample Throughput

Lower sample throughput due

to manual sample loading and

longer analysis times.

High sample throughput, with

analysis times of

approximately 18 minutes per

sample.[8]

Ionization Efficiency

Lower ionization efficiency

(<5%), though NdO⁺ analysis

can exceed 25%.[9]

High ionization efficiency

(approaching 100%), but lower

ion transmission from the

plasma source.[9]

Interferences

Less susceptible to isobaric

interferences from other

elements due to the nature of

thermal ionization.

Prone to isobaric (e.g., ¹⁴⁴Sm

on ¹⁴⁴Nd) and polyatomic (e.g.,

¹⁴¹PrH⁺ on ¹⁴²Nd)

interferences, requiring highly

efficient chemical separation.

[1]
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Ease of Use & Maintenance
Technically less complex and

easier to maintain.[10]

More complex instrumentation

requiring a steeper learning

curve.[10]

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for Nd isotope analysis

using TIMS and MC-ICP-MS, from sample preparation to data acquisition.
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Sample Preparation

Chemical Separation

TIMS Analysis

Sample Powder (100-200 mg)

Acid Digestion (HF + HNO₃)

Evaporation to Dryness

Redissolution in HCl

Centrifugation

Cation Exchange Chromatography (Separation of Sr and REE)

Evaporation of REE fraction

Anion Exchange Chromatography (Separation of Nd)

Evaporation of Nd fraction

Filament Loading (Re filament with H₃PO₄)

Mass Spectrometry (Static multicollection)

Data Acquisition & Correction
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Sample Preparation

Chemical Separation (High Purity required)

MC-ICP-MS Analysis

Sample Powder (100-250 mg)

Acid Digestion (HF + HNO₃)

Evaporation to Dryness

Redissolution in HCl

Two-Column Ion Exchange Chromatography (Removal of Ce, Sm, and other matrix elements)

Purity Check

Sample Introduction (Nebulizer/Spray Chamber)

Mass Spectrometry (Plasma Ionization, Static multicollection)

Data Acquisition & Interference Correction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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